2-[(1-benzyl-1H-benzimidazol-2-yl)thio]-N-(3-chloro-2-methylphenyl)acetamide

• IUPAC Name: 2-(1-benzylbenzimidazol-2-yl)sulfanyl-N-(3-chloro-2-methylphenyl)acetamide
• InChI: InChI=1S/C23H20ClN3OS/c1-16-18(24)10-7-12-19(16)25-22(28)15-29-23-26-20-11-5-6-13-21(20)27(23)14-17-8-3-2-4-9-17/h2-13H,14-15H2,1H3,(H,25,28)
• InChI Key: DWFDXCQLQDAJLR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)NC(=O)CSC2=NC3=CC=CC=C3N2CC4=CC=CC=C4
• Molecular Formula: C23H20ClN3OS
• Molecular Weight: 421.9 g/mol

Description

The compound “2-[(1-benzyl-1H-benzimidazol-2-yl)thio]-N-(3-chloro-2-methylphenyl)acetamide” is a chemical substance with a linear molecular formula of C24H22N4O3S. It is part of a class of compounds known as imidazole-containing compounds. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Molecular Structure Analysis

The molecular structure of “this compound” is characterized by a linear formula of C24H22N4O3S. This indicates the presence of 24 carbon atoms, 22 hydrogen atoms, 4 nitrogen atoms, 3 oxygen atoms, and 1 sulfur atom in the molecule.

Future Directions

The future directions for research on “2-[(1-benzyl-1H-benzimidazol-2-yl)thio]-N-(3-chloro-2-methylphenyl)acetamide” and similar compounds could involve further exploration of their synthesis methods, chemical reactions, mechanisms of action, and biological activities. Given the broad range of biological activities exhibited by imidazole-containing compounds, these compounds may have potential applications in the development of new drugs to address various health conditions.